1-(4-Bromobenzyl)piperidin-4-amine dihydrochloride
Overview
Description
1-(4-Bromobenzyl)piperidin-4-amine dihydrochloride, or 1-BB-PIPD, is an organic compound used in the synthesis of a variety of compounds and materials. It is a white powder that is soluble in water and has a melting point of 124-125°C. 1-BB-PIPD is used in the synthesis of a variety of compounds, including drugs, pesticides, and other materials. It is also used in the synthesis of new materials, such as polymers and catalysts.
Scientific Research Applications
1-BB-PIPD is used in a variety of scientific research applications. It is used in the synthesis of new materials, such as polymers and catalysts. It is also used in the synthesis of new drugs and pesticides. It is also used in the study of biochemical and physiological effects, as well as the study of the mechanism of action of drugs and other compounds.
Mechanism of Action
1-BB-PIPD is a non-selective inhibitor of enzyme activity. It binds to the active site of the enzyme and blocks the enzyme from catalyzing its reaction. This results in a decrease in the activity of the enzyme, resulting in a decrease in the rate of the reaction.
Biochemical and Physiological Effects
1-BB-PIPD has been found to inhibit the activity of a variety of enzymes, including cytochrome P450 enzymes. Inhibition of these enzymes can lead to a variety of biochemical and physiological effects, including the inhibition of drug metabolism, altered hormone levels, and altered neurotransmitter levels.
Advantages and Limitations for Lab Experiments
1-BB-PIPD has several advantages for use in laboratory experiments. It is a non-toxic compound, making it safe to use in experiments. It is also soluble in water, making it easy to work with. Additionally, it has a relatively low melting point, making it easy to work with in experiments. However, it is important to note that 1-BB-PIPD can be toxic in high concentrations, and should be used with caution.
Future Directions
1-BB-PIPD has a variety of potential future applications. It could be used in the synthesis of new drugs and materials. It could also be used in the study of enzyme inhibition and its effects on biochemical and physiological processes. Additionally, it could be used in the development of new catalysts for chemical reactions. Finally, it could be used in the development of new pesticides and insecticides.
properties
IUPAC Name |
1-[(4-bromophenyl)methyl]piperidin-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17BrN2.2ClH/c13-11-3-1-10(2-4-11)9-15-7-5-12(14)6-8-15;;/h1-4,12H,5-9,14H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHRXUROVGRCLNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)CC2=CC=C(C=C2)Br.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19BrCl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Bromobenzyl)piperidin-4-amine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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